Cas no 2172498-20-1 (2-[5-(cyclopropylmethyl)-1-(4-methoxybutan-2-yl)-1H-1,2,3-triazol-4-yl]ethan-1-amine)

2-[5-(Cyclopropylmethyl)-1-(4-methoxybutan-2-yl)-1H-1,2,3-triazol-4-yl]ethan-1-amine is a structurally distinct triazole derivative with potential applications in medicinal chemistry and pharmaceutical research. Its key features include a cyclopropylmethyl group and a methoxybutyl side chain, which may enhance metabolic stability and binding affinity in biological systems. The presence of the primary amine functionality offers versatility for further derivatization or conjugation. This compound is of interest for its potential as a scaffold in drug discovery, particularly in targeting receptors or enzymes where triazole-based interactions are advantageous. Its well-defined structure allows for precise modifications to optimize pharmacological properties.
2-[5-(cyclopropylmethyl)-1-(4-methoxybutan-2-yl)-1H-1,2,3-triazol-4-yl]ethan-1-amine structure
2172498-20-1 structure
Product Name:2-[5-(cyclopropylmethyl)-1-(4-methoxybutan-2-yl)-1H-1,2,3-triazol-4-yl]ethan-1-amine
CAS No:2172498-20-1
MF:C13H24N4O
MW:252.355862617493
CID:5568564
PubChem ID:165596490
Update Time:2025-05-26

2-[5-(cyclopropylmethyl)-1-(4-methoxybutan-2-yl)-1H-1,2,3-triazol-4-yl]ethan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 2-[5-(cyclopropylmethyl)-1-(4-methoxybutan-2-yl)-1H-1,2,3-triazol-4-yl]ethan-1-amine
    • EN300-1598214
    • 2172498-20-1
    • Inchi: 1S/C13H24N4O/c1-10(6-8-18-2)17-13(9-11-3-4-11)12(5-7-14)15-16-17/h10-11H,3-9,14H2,1-2H3
    • InChI Key: SAZUVWMMUPVXHT-UHFFFAOYSA-N
    • SMILES: O(C)CCC(C)N1C(=C(CCN)N=N1)CC1CC1

Computed Properties

  • Exact Mass: 252.19501140g/mol
  • Monoisotopic Mass: 252.19501140g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 8
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 66Ų

2-[5-(cyclopropylmethyl)-1-(4-methoxybutan-2-yl)-1H-1,2,3-triazol-4-yl]ethan-1-amine Pricemore >>

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Additional information on 2-[5-(cyclopropylmethyl)-1-(4-methoxybutan-2-yl)-1H-1,2,3-triazol-4-yl]ethan-1-amine

Introduction to 2-[5-(cyclopropylmethyl)-1-(4-methoxybutan-2-yl)-1H-1,2,3-triazol-4-yl]ethan-1-amine (CAS No. 2172498-20-1)

2-[5-(cyclopropylmethyl)-1-(4-methoxybutan-2-yl)-1H-1,2,3-triazol-4-yl]ethan-1-amine (CAS No. 2172498-20-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the cyclopropylmethyl and 4-methoxybutan-2-yl substituents, contribute to its distinct chemical and biological properties.

The development and study of 2-[5-(cyclopropylmethyl)-1-(4-methoxybutan-2-yl)-1H-1,2,3-triazol-4-yl]ethan-1-amine have been driven by its potential as a lead compound in the discovery of new drugs for various diseases. Recent research has focused on elucidating its mechanism of action, pharmacological effects, and safety profile. This introduction aims to provide a comprehensive overview of the compound, highlighting its chemical structure, synthesis methods, biological activities, and potential therapeutic applications.

Chemical Structure and Synthesis

The chemical structure of 2-[5-(cyclopropylmethyl)-1-(4-methoxybutan-2-yl)-1H-1,2,3-triazol-4-yl]ethan-1-amine is characterized by a triazole ring linked to an ethylamine moiety. The cyclopropylmethyl and 4-methoxybutan-2-yl substituents are key functional groups that influence the compound's reactivity and biological activity. The synthesis of this compound typically involves a multi-step process that includes the formation of the triazole ring through a copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction, followed by the introduction of the ethylamine group.

The CuAAC reaction is a well-established method in click chemistry, known for its high efficiency and selectivity. This reaction allows for the facile construction of complex molecules with high yields and purity. The subsequent steps involve functional group manipulations to introduce the desired substituents. Recent advancements in synthetic methodologies have further optimized the synthesis process, making it more efficient and scalable for industrial applications.

Biological Activities

2-[5-(cyclopropylmethyl)-1-(4-methoxybutan-2-yl)-1H-1,2,3-triazol-4-yl]ethan-1-amine has been extensively studied for its biological activities. One of its most notable properties is its ability to modulate specific receptors and enzymes involved in various physiological processes. For instance, it has shown promising activity as an agonist or antagonist for certain G protein-coupled receptors (GPCRs), which are important targets in drug discovery.

In vitro studies have demonstrated that this compound exhibits selective binding to specific GPCRs, leading to downstream signaling cascades that can modulate cellular functions such as proliferation, differentiation, and apoptosis. These findings suggest that 2-[5-(cyclopropylmethyl)-1-(4-methoxybutan-2-yl)-1H-1,2,3-triazol-4-y l]ethan - 1 - amine could be a valuable tool for investigating receptor-mediated signaling pathways and developing novel therapeutic agents.

Potential Therapeutic Applications

The unique biological activities of 2-[5-(cyclopropylmethyl)-1-(4-methoxybutan - 2 - yl) - 1H - 1 , 2 , 3 - triazol - 4 - yl ] ethan - 1 - amine have led to its evaluation as a potential therapeutic agent for various diseases. One area of significant interest is its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Preclinical studies have shown that this compound can cross the blood-brain barrier and exert neuroprotective effects by modulating key signaling pathways involved in neurodegeneration.

In addition to neurological disorders, this compound has also shown promise in other therapeutic areas such as cancer and inflammatory diseases. Its ability to modulate specific receptors and enzymes involved in these conditions makes it a potential candidate for developing targeted therapies with improved efficacy and reduced side effects.

Clinical Trials and Safety Profile

The safety profile of 2-[5-(cyclopropymethyl)-1-(4-methoxybutan - 2 - yl) - 1H - 1 , 2 , 3 - triazol - 4 - yl ] ethan - 1 - amine is an important consideration for its development as a therapeutic agent. Preclinical toxicology studies have indicated that this compound is generally well-tolerated at therapeutic doses with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

Clinical trials are currently underway to assess the pharmacokinetics, pharmacodynamics, and safety profile of this compound in healthy volunteers and patients with specific diseases. These trials will provide crucial data on dosing regimens, drug interactions, and potential side effects, which will be essential for guiding its clinical development.

Conclusion

2-[5-(cyclopropymethyl)-1-(4-methoxybutan - 2 - yl) - 1H - 1 , 2 , 3 - triazol - 4 - yl ] ethan - 1 - amine (CAS No. 2172498 - 20 - 1) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and synthetic accessibility make it an attractive candidate for further research and development in medicinal chemistry. Ongoing studies aim to elucidate its mechanism of action, optimize its pharmacological properties, and evaluate its safety profile in clinical settings. As research progresses, this compound may pave the way for new treatments for various diseases with unmet medical needs.

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